(1,2)Benzisothiazolo(2,3,4-lma)benzo(h)quinoxalino(2,3-c)carbazole-11,16-dione 9,9-dioxide
Overview
Description
(1,2)Benzisothiazolo(2,3,4-lma)benzo(h)quinoxalino(2,3-c)carbazole-11,16-dione 9,9-dioxide is a useful research compound. Its molecular formula is C26H11N3O4S and its molecular weight is 461.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality (1,2)Benzisothiazolo(2,3,4-lma)benzo(h)quinoxalino(2,3-c)carbazole-11,16-dione 9,9-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (1,2)Benzisothiazolo(2,3,4-lma)benzo(h)quinoxalino(2,3-c)carbazole-11,16-dione 9,9-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
6252-73-9 |
|---|---|
Product Name |
(1,2)Benzisothiazolo(2,3,4-lma)benzo(h)quinoxalino(2,3-c)carbazole-11,16-dione 9,9-dioxide |
Molecular Formula |
C26H11N3O4S |
Molecular Weight |
461.4 g/mol |
IUPAC Name |
30,30-dioxo-30λ6-thia-1,14,21-triazaoctacyclo[25.2.1.02,11.04,9.012,29.013,22.015,20.023,28]triaconta-2(11),4,6,8,12(29),13,15,17,19,21,23(28),24,26-tridecaene-3,10-dione |
InChI |
InChI=1S/C26H11N3O4S/c30-25-12-6-1-2-7-13(12)26(31)24-20(25)19-22-21(27-15-9-3-4-10-16(15)28-22)14-8-5-11-17-18(14)23(19)29(24)34(17,32)33/h1-11H |
InChI Key |
VAVINMPVFFDRLD-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)C(=O)C3=C(C2=O)N4C5=C3C6=NC7=CC=CC=C7N=C6C8=C5C(=CC=C8)S4(=O)=O |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)C3=C(C2=O)N4C5=C3C6=NC7=CC=CC=C7N=C6C8=C5C(=CC=C8)S4(=O)=O |
Other CAS RN |
6252-73-9 |
Origin of Product |
United States |
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